Cas no 1101781-96-7 (3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide)

• Product Name: 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide
• CAS No: 1101781-96-7
• MF: C₁₄H₁₁BrCl₂N₂O₂
• MW: 390.059340715408
• CID: 6486335
• Update Time: 2025-06-07

3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide
• 3-carbamoyl-1-(2-(3,4-dichlorophenyl)-2-oxoethyl)pyridin-1-ium bromide

• Inchi： 1S/C14H10Cl2N2O2.BrH/c15-11-4-3-9(6-12(11)16)13(19)8-18-5-1-2-10(7-18)14(17)20;/h1-7H,8H2,(H-,17,20);1H
• InChI Key： BSFIFOMVMOGKOQ-UHFFFAOYSA-N
• SMILES： C1=[N+](CC(C2=CC=C(Cl)C(Cl)=C2)=O)C=CC=C1C(=O)N.[Br-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide

Introduction to 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide (CAS No. 1101781-96-7) and Its Applications in Modern Chemical Biology

The compound 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide (CAS No. 1101781-96-7) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacophores. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a carbamoyl moiety and a pyridinium core, positions this molecule as a versatile scaffold for further chemical manipulation and biological evaluation.

Recent research has highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The pyridin-1-ium core of this compound is particularly noteworthy, as pyridinium derivatives have been extensively studied for their role in modulating various biological pathways. The 3,4-dichlorophenyl substituent further enhances the compound's structural complexity, offering opportunities for selective interactions with biological targets. This combination of features makes 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide a promising candidate for further investigation.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are critical steps. The carbamoyl group in this compound not only contributes to its overall charge distribution but also serves as a site for potential derivatization, enabling the creation of analogues with tailored biological activities. The bromide counterion further enhances the compound's solubility and reactivity, making it amenable to various synthetic protocols.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. The pyridinium core is known to interact with a wide range of biological targets, including enzymes and receptors. By leveraging this property, researchers can design molecules that selectively modulate specific pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have demonstrated that pyridinium derivatives can act as potent inhibitors of kinases and other enzymes involved in signal transduction.

The 3,4-dichlorophenyl substituent adds an additional layer of complexity to this molecule. Chlorinated aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In particular, dichlorophenyl derivatives have been shown to exhibit significant activity against various therapeutic targets. The combination of these features in 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide suggests that it may possess unique pharmacological properties worthy of further exploration.

From a synthetic perspective, the preparation of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. The formation of the pyridin-1-ium core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the carbamoyl group and the 3,4-dichlorophenyl substituent demands careful selection of reagents and catalysts to achieve optimal results.

The biological evaluation of this compound has already begun, with initial studies indicating promising activity against certain disease-related targets. Researchers are particularly interested in its potential as an inhibitor of protein-protein interactions (PPIs), which are often difficult to target with small molecules. The ability to disrupt PPIs could lead to novel therapeutic strategies for a wide range of disorders.

Furthermore, the structural features of this compound make it an attractive candidate for computational studies. Molecular modeling techniques can be employed to predict how it interacts with biological targets at the atomic level. These insights can guide further optimization efforts and help identify new analogues with enhanced potency and selectivity.

The development of new drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. Compounds like 3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide serve as valuable tools in this endeavor, providing starting points for innovation and discovery.

In conclusion,3-carbamoyl-1-2-(3,4-dichlorophenyl)-2-oxoethylpyridin-1-ium bromide (CAS No. 1101781-96) is a structurally complex and functionally versatile molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups positions it as a promising scaffold for further development into novel therapeutic agents.